Cas no 344462-76-6 (rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol, trans)

• Product Name: rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol, trans
• CAS No: 344462-76-6
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 6196614
• PubChem ID: 141525844
• Update Time: 2025-11-06

rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol, trans
• 344462-76-6
• rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol
• EN300-1634191

• Inchi： 1S/C11H13BrO/c12-9-6-4-8(5-7-9)10-2-1-3-11(10)13/h4-7,10-11,13H,1-3H2/t10-,11+/m0/s1
• InChI Key： ONGMKAURCOGHPU-WDEREUQCSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H]1CCC[C@H]1O

Computed Properties

• Exact Mass: 240.01498g/mol
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol, trans

Comprehensive Analysis of rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol, trans (CAS No. 344462-76-6)

The compound rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol, trans (CAS No. 344462-76-6) is a chiral cyclopentanol derivative with significant potential in pharmaceutical and organic synthesis. Its unique stereochemistry and functional groups make it a valuable intermediate for drug discovery and material science applications. Researchers have shown growing interest in this compound due to its structural versatility and relevance in asymmetric synthesis.

One of the most searched questions about this compound revolves around its stereochemical properties and synthetic applications. The trans configuration of the hydroxyl and bromophenyl groups creates distinct molecular interactions that influence its reactivity. Recent studies highlight its role in developing novel chiral catalysts and pharmaceutical intermediates, particularly in the context of CNS-targeted therapies and anti-inflammatory agents.

The 4-bromophenyl moiety in rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol contributes to its electronic properties, making it a subject of interest in structure-activity relationship (SAR) studies. Computational chemistry approaches, including molecular docking and DFT calculations, are frequently employed to predict its behavior in biological systems. This aligns with current trends in AI-driven drug design, where researchers increasingly rely on in silico methods to optimize lead compounds.

From a synthetic chemistry perspective, the preparation of rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol, trans typically involves asymmetric hydrogenation or kinetic resolution techniques. Recent publications emphasize improvements in enantioselective synthesis using novel chiral ligands, reflecting the pharmaceutical industry's demand for cost-effective production of optically pure intermediates. The compound's crystalline properties also make it suitable for X-ray diffraction studies, providing valuable insights into molecular packing and intermolecular interactions.

Environmental and regulatory considerations are increasingly important for brominated compounds. While 344462-76-6 doesn't fall under hazardous classifications, its biodegradation pathways and ecotoxicological profile remain topics of investigation. Green chemistry approaches to its synthesis, including catalytic bromination and solvent-free conditions, represent current research directions that address sustainability concerns in chemical manufacturing.

Analytical characterization of rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. The development of robust analytical methods is crucial for quality control in pharmaceutical applications, particularly given the growing regulatory emphasis on genotoxic impurity control and stereochemical purity requirements.

In material science applications, the cyclopentanol core structure of this compound has shown promise in liquid crystal development and polymer modification. The bromine atom offers potential sites for further functionalization through cross-coupling reactions, making it a versatile building block for π-conjugated systems with optoelectronic properties. This aligns with current interests in organic electronics and energy storage materials.

The patent landscape surrounding 344462-76-6 reveals applications in various therapeutic areas, particularly where chiral pharmacophores are essential for biological activity. Recent patent filings demonstrate its utility in developing GPCR modulators and enzyme inhibitors, reflecting broader trends in targeted drug discovery. However, the racemic nature of this specific compound presents both challenges and opportunities in intellectual property strategies.

From a market perspective, the demand for chiral building blocks like rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol continues to grow, driven by the pharmaceutical industry's focus on enantiopure drugs. Suppliers are increasingly offering custom synthesis services for such intermediates, with particular emphasis on scale-up capabilities and regulatory compliance. This trend responds to the need for reliable sources of complex intermediates in drug development pipelines.

Future research directions for this compound likely include exploration of its biological activities beyond current applications, optimization of its synthetic routes for industrial-scale production, and investigation of its potential in crystal engineering. The compound's structural features position it as a valuable tool for addressing current challenges in medicinal chemistry and materials science, ensuring its continued relevance in scientific research and industrial applications.